N-[cyano(3,4-dichlorophenyl)methyl]-2-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxamide

• IUPAC Name: N-[cyano-(3,4-dichlorophenyl)methyl]-2-(1-methylpyrazol-4-yl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C16H14Cl2N4O/c1-22-8-10(7-20-22)11-5-12(11)16(23)21-15(6-19)9-2-3-13(17)14(18)4-9/h2-4,7-8,11-12,15H,5H2,1H3,(H,21,23)
• InChI Key: BCKOQZHERXULPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CC2C(=O)NC(C#N)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H14Cl2N4O
• Molecular Weight: 349.2 g/mol

Description

The compound “N-[cyano(3,4-dichlorophenyl)methyl]-2-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxamide” is a complex organic molecule. It contains several functional groups including a cyano group (-CN), a carboxamide group (-CONH2), a dichlorophenyl group, a pyrazolyl group, and a cyclopropane ring.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves several steps, each introducing a different functional group. For example, the cyano group might be introduced via a cyanation reaction, and the carboxamide group might be formed through a reaction with an amine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclopropane ring. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the cyano group could undergo hydrolysis to form a carboxylic acid, or it could react with a Grignard reagent to form a ketone.

Future Directions

The future research directions for this compound could potentially include exploring its possible uses in medicine or agriculture, as well as studying its physical and chemical properties in more detail.